Cas no 2228191-57-7 (2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine)

• Product Name: 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine
• CAS No: 2228191-57-7
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 6259261
• PubChem ID: 165851131
• Update Time: 2025-05-19

2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine
• EN300-1803555
• 2228191-57-7

• Inchi： 1S/C12H15NS/c1-12(2,8-13)11-7-9-5-3-4-6-10(9)14-11/h3-7H,8,13H2,1-2H3
• InChI Key： JRMVAFMOSBUBMA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C)(C)CN

Computed Properties

• Exact Mass: 205.09252066g/mol
• Monoisotopic Mass: 205.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine

2-(1-Benzothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 2228191-57-7): A Comprehensive Overview

2-(1-Benzothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 2228191-57-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a benzothiophene core linked to a 2-methylpropan-1-amine moiety, exhibits unique structural and functional properties. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine includes a benzothiophene ring, which is known for its electron-rich and aromatic characteristics. This structural feature contributes to the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. The 2-methylpropan-1-amine group further enhances its versatility, allowing for diverse chemical modifications. Recent studies highlight its role in the development of novel therapeutic agents, particularly in targeting neurological and metabolic disorders.

One of the most discussed topics in the scientific community is the potential of 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier and interact with specific receptors has sparked interest in its use for treating conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, its structural analogs are being explored for their efficacy in modulating neurotransmitter activity, a hot topic in modern pharmacology.

In the field of material science, 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine is being investigated for its potential in creating advanced polymers and coatings. Its aromatic and amine functionalities make it a promising candidate for developing high-performance materials with enhanced thermal and mechanical properties. Researchers are also exploring its use in organic electronics, where its electron-donating capabilities could improve the efficiency of devices like organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. These processes require precise control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to more sustainable synthesis routes, reducing the environmental impact of production. This aligns with the growing demand for eco-friendly chemical processes, a key concern for modern industries.

Market trends indicate a rising demand for 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine, driven by its expanding applications in pharmaceuticals and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its CAS number 2228191-57-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the compound gains traction, its commercial availability and pricing are becoming critical factors for buyers.

Safety and handling of 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine are paramount considerations for laboratory and industrial settings. While the compound is not classified as a hazardous material, standard precautions for handling organic amines should be followed. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability. Researchers are advised to consult safety data sheets (SDS) and adhere to local regulations when working with this chemical.

Future research directions for 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine include exploring its biological activity and mechanism of action in greater detail. Computational chemistry and molecular modeling are being employed to predict its interactions with biological targets, accelerating drug discovery efforts. Additionally, collaborations between academia and industry are expected to drive innovation, leading to new applications and improved synthesis methods. The compound's potential in personalized medicine and smart materials is a particularly exciting area of exploration.

In conclusion, 2-(1-benzothiophen-2-yl)-2-methylpropan-1-amine (CAS No. 2228191-57-7) represents a versatile and promising compound with broad applications in pharmaceuticals and materials science. Its unique structural features and functional properties make it a valuable asset for researchers and industries alike. As scientific understanding and technological capabilities advance, the compound's role in addressing global challenges in health and sustainability is likely to expand, solidifying its importance in the chemical landscape.